Cas no 2228211-96-7 (1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol)

• Product Name: 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol
• CAS No: 2228211-96-7
• MF: C₆H₆BrClOS
• MW: 241.533238887787
• CID: 6429645
• PubChem ID: 165714192
• Update Time: 2025-10-29

1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol
• EN300-1918872
• 2228211-96-7

• Inchi： 1S/C6H6BrClOS/c7-6-1-4(3-10-6)5(9)2-8/h1,3,5,9H,2H2
• InChI Key： XNRANMYHGWJHSE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(CCl)O

Computed Properties

• Exact Mass: 239.90113g/mol
• Monoisotopic Mass: 239.90113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol

Research Brief on 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol (CAS: 2228211-96-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol (CAS: 2228211-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol as a crucial building block in the development of novel heterocyclic compounds. Its structural features, including the bromothiophene moiety and the chloroethanol side chain, make it an attractive candidate for further functionalization. Researchers have successfully employed this compound in the synthesis of thiophene-based derivatives, which exhibit promising antimicrobial, anticancer, and anti-inflammatory activities. The bromine atom at the 5-position of the thiophene ring facilitates cross-coupling reactions, enabling the construction of more complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol as a precursor for the development of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's ability to serve as a scaffold for diverse chemical modifications was demonstrated through a series of palladium-catalyzed coupling reactions, yielding potent inhibitors with nanomolar activity against specific kinase targets. This research underscores the compound's potential in drug discovery pipelines.

Further investigations have explored the compound's utility in materials science applications. A recent publication in ACS Applied Materials & Interfaces reported the incorporation of 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol into conjugated polymers for organic electronic devices. The electron-withdrawing nature of the bromothiophene unit, combined with the reactive chloroethanol group, allowed for efficient polymerization and subsequent device fabrication, demonstrating the compound's versatility beyond pharmaceutical applications.

The safety profile and synthetic accessibility of 1-(5-bromothiophen-3-yl)-2-chloroethan-1-ol have also been subjects of recent research. Analytical studies have confirmed its stability under standard laboratory conditions, while computational modeling has provided insights into its reactivity patterns. These findings are particularly valuable for process chemistry optimization in large-scale pharmaceutical manufacturing.

Looking forward, researchers anticipate expanding the applications of this compound through innovative synthetic strategies. Current investigations focus on its use in click chemistry approaches and as a starting material for the development of PROTACs (proteolysis targeting chimeras). The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology research.